N-(3,4-dimethylphenyl)-2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(8-ethyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H30N4OS/c1-4-29-14-12-25(13-15-29)27-23(20-8-6-5-7-9-20)24(28-25)31-17-22(30)26-21-11-10-18(2)19(3)16-21/h5-11,16H,4,12-15,17H2,1-3H3,(H,26,30)
• InChI Key: AVZRNWGBVJRWIR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)C)C)C4=CC=CC=C4
• Molecular Formula: C25H30N4OS
• Molecular Weight: 434.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H30N4OS and its molecular weight is 434.6. The purity is usually 95%.
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Scientific Research Applications

Cholinesterase Inhibition and Molecular Docking Studies N-aryl derivatives of triazole compounds, including structures similar to the specified chemical, have been synthesized and evaluated for their inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These enzymes are targets in the treatment of Alzheimer's disease and other neurological disorders. The study's findings suggest that these compounds exhibit moderate to good activities against AChE and BChE, with certain compounds showing potent inhibitory potential. This highlights the potential application of such compounds in developing treatments for conditions characterized by cholinesterase dysfunction. The molecular docking studies carried out further rationalize the binding site interactions, providing insights into the mechanism of action at the molecular level (Riaz et al., 2020).

Synthesis and Anticonvulsant Activity Another application is in the synthesis and evaluation of anticonvulsant activity. Compounds incorporating the 1,4,8-triazaspiro[4.5]decan-2-yl moiety, similar to the specified chemical, have been synthesized and tested for their anticonvulsant properties. The results indicate that these compounds may offer a promising approach to developing new treatments for epilepsy and related seizure disorders. Such studies provide a foundation for further research into the therapeutic potential of these and related compounds in neurology (Tarikogullari et al., 2010).

Antifungal and Plant Growth Regulating Activities Compounds with structures similar to N-(3,4-dimethylphenyl)-2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide have been synthesized and evaluated for their biological activities. Findings from these studies indicate that such compounds possess antifungal and plant growth-regulating activities. This suggests potential applications in agriculture for controlling fungal infections in crops and regulating plant growth for improved yield (Li Fa-qian et al., 2005).